N-(3-(1H-imidazol-1-yl)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C22H19FN4O3S.ClH/c23-15-5-3-8-19-20(15)25-22(31-19)27(11-4-10-26-12-9-24-14-26)21(28)18-13-29-16-6-1-2-7-17(16)30-18;/h1-3,5-9,12,14,18H,4,10-11,13H2;1H
• InChI Key: KDWMHOBODSDWTP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N(CCCN3C=CN=C3)C4=NC5=C(C=CC=C5S4)F.Cl
• Molecular Formula: C22H20ClFN4O3S
• Molecular Weight: 474.9 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H20ClFN4O3S and its molecular weight is 474.94. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Electron Delocalization in N-Heterocyclic Carbene Precursors : Research on N-heterocyclic carbenes (NHCs) featuring N-fluorophenyl substituents explores the stability and structure influenced by electron delocalization. This study highlights the synthesis of imidazolidine diones and their transformation under various conditions, underscoring the impact of π-framework extension on compound electrophilicity (Hobbs et al., 2010).

Antimicrobial and Antifungal Agents : Imidazole analogues of fluoxetine were identified as a novel class of anti-Candida agents, exhibiting potent activity superior to miconazole and other clinical antifungals. This work illustrates the potential of imidazole-based structures for developing new antimicrobial compounds (Silvestri et al., 2004).

Biological Activities and Applications

Anti-inflammatory and Analgesic Activities : Synthesis of imidazolyl acetic acid derivatives demonstrated significant anti-inflammatory and analgesic effects in preclinical models. This research outlines the therapeutic potential of these compounds in treating inflammation and pain, highlighting specific derivatives with notable efficacy (Khalifa & Abdelbaky, 2008).

Cytotoxic Activities Against Cancer Cell Lines : N-(ferrocenylmethyl)benzene-carboxamide derivatives were synthesized and evaluated for their cytotoxic effects on the MDA-MB-435-S-F breast cancer cell line. The study presents insights into the design of metal-organic compounds for cancer therapy, with certain derivatives showing promising activity (Kelly et al., 2007).